molecular formula C20H21ClFN7O B2426039 N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide CAS No. 1171419-81-0

N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide

Cat. No. B2426039
CAS RN: 1171419-81-0
M. Wt: 429.88
InChI Key: GMPVDDAGQFQTKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C20H21ClFN7O and its molecular weight is 429.88. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Wang et al. (2018) synthesized a compound similar to the one , focusing on its potential as a PET agent for imaging of the IRAK4 enzyme in neuroinflammation. The synthesis involved multiple steps and yielded a product with high radiochemical purity and specific activity (Wang et al., 2018).
  • Lv et al. (2013) reported the synthesis of novel pyrazole carboxamide derivatives containing a piperazine moiety, a structure similar to the compound . The synthesis was confirmed by IR, 1H NMR, and HRMS spectroscopy, along with X-ray crystal analysis (Lv et al., 2013).

Potential in Cancer Research

  • Liu et al. (2016) synthesized a compound with a similar structure and investigated its inhibition effects on cancer cell lines. The compound demonstrated significant inhibition of cancer cell proliferation (Liu et al., 2016).
  • Naito et al. (2005) synthesized a series of novel compounds, including ones structurally related to the compound , and evaluated their cytotoxic activity against several tumor cell lines. They found potent antitumor activity in vitro and in vivo (Naito et al., 2005).

Antibacterial and Antimicrobial Applications

  • Yurttaş et al. (2016) synthesized derivatives of a similar compound and tested their antimicrobial activity. Certain derivatives displayed high antimicrobial activity (Yurttaş et al., 2016).
  • Babu et al. (2015) also synthesized N-aryl derivatives and evaluated their antimicrobial activity against various bacterial strains, showing potential in this field (Babu et al., 2015).

properties

IUPAC Name

N-(3-chloro-4-fluorophenyl)-4-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]piperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21ClFN7O/c1-13-9-14(2)29(26-13)19-11-18(23-12-24-19)27-5-7-28(8-6-27)20(30)25-15-3-4-17(22)16(21)10-15/h3-4,9-12H,5-8H2,1-2H3,(H,25,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMPVDDAGQFQTKO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2=CC(=NC=N2)N3CCN(CC3)C(=O)NC4=CC(=C(C=C4)F)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21ClFN7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

429.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-chloro-4-fluorophenyl)-4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)piperazine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.